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Compound of Interest

Compound Name: Jak-IN-27

Cat. No.: B12397655

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Jak-IN-27 is a potent, orally active inhibitor of the Janus kinase (JAK) family, demonstrating
significant activity against TYK2 and JAK1.[1] The JAK-STAT signaling pathway is a critical
regulator of immune responses, and its dysregulation is implicated in various autoimmune
diseases and cancers.[2][3][4] Cytokines and growth factors binding to their receptors activate
associated JAKs, which then phosphorylate STAT proteins.[5] These phosphorylated STATs
translocate to the nucleus to regulate gene transcription.[5] Jak-IN-27, by inhibiting JAKs, can
modulate these signaling events. These application notes provide detailed protocols for in vitro
biochemical and cell-based assays to characterize the activity of Jak-IN-27.

Mechanism of Action

Jak-IN-27 is an ATP-competitive inhibitor that targets the kinase domain of JAK enzymes,
preventing the phosphorylation of STATs and subsequent downstream signaling. The provided
protocols will enable researchers to quantify the inhibitory potency of Jak-IN-27 on specific JAK
isoforms and to assess its functional impact on cellular signaling pathways.

Data Presentation
Table 1: Biochemical Potency of Jak-IN-27
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Target IC50 (nM)
TYK2 3.0

JAK1 7.7

JAK3 629.6

JAK2 Not Reported

Data sourced from MedChemExpress, citing patent CN113150012 A.[1]

Table 2: Cellular Activity of Jak-IN-27

Assay Cell Line Stimulant IC50 (nM)
STAT3

] Jurkat IFN-02B 23.7
Phosphorylation

Data sourced from MedChemExpress, citing patent CN113150012 A.[1]

Signaling Pathway and Experimental Workflow

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/23296720/
https://www.benchchem.com/product/b12397655?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23296720/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Jak-IN-27

I
I
I:nhibits
I

JAK
(e.g., TYK2, JAK1)

Cytokine
(e.g., IFN-a)

Binds

Cell Membrane

Cytokine Receptor

Activates

STAT
(cytosolic)

pSTAT

(dimerized)

hosphorylates

Dimerizes

ranslocates

Regulates

Gene TranscriptionT

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Biochemical Assay Cell-Based Assay
Prepare Assay Plate:
(JAK Enzyme, Substrate, ATP) (Culture ek Cells)
y
At L N2 Pre-incubate with Jak-IN-27
(serial dilution)
y
Incubate Stimulate with IFN-a2B
A 4 y
Detect Kinase Activity . -
((e.g., LANCE TR—FRET)) Fix and Permeabilize
A 4 y
(Calculate IC50) (Stain for pSTAT3)
y
(Analyze by Flow Cytometra
y
(Calculate ICSO)

Jak-IN-27 Kinase Selectivity Profile (IC50, nM)

JAKL (7.7 nM)

Lower Potency

TYK2 (3.0 nM) JAK3 (629.6 nM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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